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Compound of Interest

Compound Name: 3-Butylphenol

Cat. No.: B1617764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Butylphenol, a member of the alkylphenol family, serves as a versatile chemical

intermediate in a variety of industrial applications. Its unique molecular structure, featuring a

butyl group attached to the phenol ring at the meta position, imparts specific chemical and

physical properties that are leveraged in the synthesis of antioxidants, resins, agrochemicals,

and fragrances. This technical guide provides a comprehensive overview of the industrial

applications of 3-butylphenol, including detailed synthesis methodologies, quantitative

performance data, and visualizations of key chemical pathways and processes.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-butylphenol is essential for

its application in various industrial processes. The butyl group's position and isomeric form (n-

butyl, sec-butyl, or tert-butyl) influence its reactivity, boiling point, melting point, and solubility.
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Property Value

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

CAS Number 4074-43-5 (for 3-n-butylphenol)

Appearance Colorless to pale yellow liquid

Boiling Point
Varies with isomer (e.g., 3-tert-butylphenol: 125-

130 °C at 20 mmHg)[1]

Melting Point
Varies with isomer (e.g., 3-tert-butylphenol: 44-

46 °C)[1]

Solubility

Readily soluble in organic solvents such as

ethanol, methanol, and acetone; limited

solubility in water.[2]

Synthesis of 3-Butylphenol
The industrial production of butylphenols primarily relies on the Friedel-Crafts alkylation of

phenol. However, this reaction typically yields a mixture of ortho-, meta-, and para-isomers,

with the para- and ortho-isomers often being the major products. The selective synthesis of 3-
butylphenol is challenging and often involves multi-step processes or specialized catalytic

systems.

General Friedel-Crafts Alkylation of Phenol
The alkylation of phenol with an alkylating agent such as butanol, isobutylene, or methyl tertiary

butyl ether (MTBE) in the presence of an acid catalyst is the most common method for

producing butylphenols.[3][4] The reaction mechanism involves the formation of a carbocation

from the alkylating agent, which then attacks the electron-rich phenol ring.

Reactor Setup: A high-pressure autoclave reactor equipped with a stirrer is charged with

phenol and the alkylating agent (tert-butanol).

Catalyst Addition: An acid catalyst, such as phosphorus pentoxide, is added to the reactor.[3]

The catalyst loading can range from 1 to 6% by weight of phenol.[3]
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Reaction Conditions: The reaction mixture is heated to a temperature between 80 °C and

230 °C and stirred for a period of 6 to 8 hours.[3]

Product Mixture: The reaction yields a mixture of 2-tert-butylphenol, 4-tert-butylphenol, 2,4-

di-tert-butylphenol, and other isomers.[3]

Separation: The resulting mixture of isomers is typically separated by fractional distillation.[3]

Synthesis of 3-tert-Butylphenol from (3-tert-
butyl)phenylboronic acid[2]
A more selective, albeit less industrially scalable, method for the synthesis of 3-tert-butylphenol

involves the use of a boronic acid precursor.

Reactant Mixture: In a dry reaction flask, (3-tert-butyl)phenylboronic acid, a photocatalyst,

and N,N-diisopropylethylamine are combined in a suitable solvent.

Photocatalysis: The reaction tube is placed in a catalytic parallel reactor and irradiated with

white LED light at room temperature for 36 hours with continuous stirring.

Purification: After the reaction is complete, the solvent is evaporated, and the residue is

purified by silica gel column chromatography to yield 3-(tert-butyl)phenol.[2]

Synthesis via Diazotization of 3-tert-Butylaniline
Another route to 3-tert-butylphenol involves the diazotization of 3-tert-butylaniline followed by

hydrolysis of the diazonium salt. This method can offer high selectivity for the meta-isomer.

Synthesis of 3-tert-Butylphenol via Diazotization.

Industrial Applications
3-Butylphenol's primary industrial value lies in its role as a chemical intermediate for the

production of a wide range of downstream products.

Antioxidants
Hindered phenolic antioxidants are crucial for preventing the degradation of polymers, plastics,

and rubbers.[5] While 2,6-di-tert-butylphenol and its derivatives are more commonly used, 3-
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butylphenol can also serve as a precursor for the synthesis of effective antioxidants. The butyl

group provides steric hindrance to the hydroxyl group, which is key to its radical scavenging

activity.

Phenolic antioxidants interrupt the free-radical chain reactions that lead to polymer degradation

by donating a hydrogen atom from their hydroxyl group to a peroxyl radical (ROO•). This

neutralizes the radical and prevents it from attacking the polymer backbone.

Radical Scavenging Mechanism of 3-Butylphenol.

Resins
Butylphenols are used in the production of phenolic and epoxy resins.[6][7] In phenolic resins,

they can be used to modify the properties of the final polymer, such as increasing its flexibility

and solubility in oils. In epoxy resins, derivatives of butylphenol can act as curing agents or

modifiers to enhance the performance characteristics of the cured resin.

Property Effect of Butylphenol Modification

Flexibility Increased

Solubility Increased in nonpolar solvents

Adhesion Potentially improved

Chemical Resistance Can be tailored

Agrochemicals
3-Butylphenol serves as an intermediate in the synthesis of certain pesticides.[8] For example,

it can be a precursor in the production of carbamate insecticides. The synthesis of the

insecticide carbofuran involves the creation of a benzofuranol intermediate, which can be

derived from phenolic precursors.[9]

General workflow for pesticide synthesis from 3-Butylphenol.

Fragrances and Flavors
Phenolic compounds are utilized in the fragrance industry to impart smoky, leathery, and woody

notes to perfumes.[10] 3-Butylphenol and its derivatives can be used as building blocks to
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create new fragrance molecules with unique olfactory profiles.[2] The specific odor

characteristics are highly dependent on the nature and position of the alkyl group.

Biological Activity
Some alkylphenols are known to exhibit biological activity, including potential endocrine-

disrupting effects through interaction with the estrogen receptor.[11] While much of the

research has focused on 4-nonylphenol and 4-tert-butylphenol, it is plausible that 3-
butylphenol could also interact with biological systems. This is an area of ongoing research

and is of particular interest to drug development professionals.[2]

Conclusion
3-Butylphenol is a valuable chemical intermediate with a diverse range of industrial

applications. While its selective synthesis remains a challenge, its utility in the production of

high-performance materials such as antioxidants and specialty resins, as well as its potential in

the agrochemical and fragrance industries, ensures its continued importance. Further research

into more efficient and selective synthesis routes, along with a deeper understanding of its

biological activity, will likely expand its applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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